Cas no 2882-23-7 (Piperazine,1,4-bis[(4-methoxyphenoxy)acetyl]- (9CI))

• Product Name: Piperazine,1,4-bis[(4-methoxyphenoxy)acetyl]- (9CI)
• CAS No: 2882-23-7
• MF: C₂₂H₂₆N₂O₆
• MW: 414.451646327972
• CID: 275803
• PubChem ID: 200870
• Update Time: 2025-04-19

Piperazine,1,4-bis[(4-methoxyphenoxy)acetyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis[(4-methoxyphenoxy)acetyl]- (9CI)
• 2-(4-methoxyphenoxy)-1-[4-[2-(4-methoxyphenoxy)acetyl]piperazin-1-yl]ethanone
• 1,4-Bis((p-methoxyphenoxy)acetyl)piperazine
• Piperazine, 1,4-bis((p-methoxyphenoxy)acetyl)-
• 1,4-bis[(4-methoxyphenoxy)acetyl]piperazine
• SR-01000366025
• AKOS000496650
• BRN 0770457
• NIOSH/TK9639000
• 2882-23-7
• SR-01000366025-1
• Piperazine, 1,4-bis((4-methoxyphenoxy)acetyl)-
• Oprea1_130961
• TK96390000
• DTXSID10183010
• 1,4-Bis((4-methoxyphenoxy)acetyl)piperazine
• AN-329/41692972

• Inchi： 1S/C22H26N2O6/c1-27-17-3-7-19(8-4-17)29-15-21(25)23-11-13-24(14-12-23)22(26)16-30-20-9-5-18(28-2)6-10-20/h3-10H,11-16H2,1-2H3
• InChI Key： ZFNHZAHQXYCCTJ-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(=CC=1)OC)N1CCN(C(COC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 414.17918
• Monoisotopic Mass: 414.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 663.2°Cat760mmHg
• Flash Point: 354.9°C
• Refractive Index: 1.567
• PSA: 77.54